Cas no 1019579-79-3 (N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine)

N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine is a fluorinated organic compound featuring a cyclopentylamine moiety linked to a 2-(trifluoromethoxy)benzyl group. The trifluoromethoxy substituent enhances lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical research. Its structural motif is particularly useful in the development of bioactive molecules due to the electron-withdrawing properties of the trifluoromethoxy group, which can influence binding affinity and selectivity. The compound’s well-defined synthetic pathway allows for consistent purity and scalability. Researchers leverage its unique chemical properties for applications in medicinal chemistry, particularly in the design of CNS-targeting agents or enzyme modulators.
N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine structure
1019579-79-3 structure
Product Name:N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine
CAS No:1019579-79-3
MF:C13H16F3NO
MW:259.267454147339
CID:5053251
Update Time:2025-10-25

N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine Chemical and Physical Properties

Names and Identifiers

    • N-{[2-(trifluoromethoxy)phenyl]methyl}cyclopentanamine
    • N-[[2-(trifluoromethoxy)phenyl]methyl]cyclopentanamine
    • NE46633
    • Z185544736
    • N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine
    • Inchi: 1S/C13H16F3NO/c14-13(15,16)18-12-8-4-1-5-10(12)9-17-11-6-2-3-7-11/h1,4-5,8,11,17H,2-3,6-7,9H2
    • InChI Key: PUWYTUBCPGKALJ-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC=CC=1CNC1CCCC1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 251
  • XLogP3: 3.7
  • Topological Polar Surface Area: 21.3

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 274.0±35.0 °C at 760 mmHg
  • Flash Point: 119.5±25.9 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine Security Information

N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B642603-25mg
N-{[2-(Trifluoromethoxy)phenyl]methyl}cyclopentanamine
1019579-79-3
25mg
$ 70.00 2022-04-02
TRC
B642603-50mg
N-{[2-(Trifluoromethoxy)phenyl]methyl}cyclopentanamine
1019579-79-3
50mg
$ 95.00 2022-04-02
TRC
B642603-250mg
N-{[2-(Trifluoromethoxy)phenyl]methyl}cyclopentanamine
1019579-79-3
250mg
$ 365.00 2022-04-02
Chemenu
CM456381-250mg
N-{[2-(trifluoromethoxy)phenyl]methyl}cyclopentanamine
1019579-79-3 95%+
250mg
$246 2023-01-20
Chemenu
CM456381-500mg
N-{[2-(trifluoromethoxy)phenyl]methyl}cyclopentanamine
1019579-79-3 95%+
500mg
$444 2023-01-20
Chemenu
CM456381-1g
N-{[2-(trifluoromethoxy)phenyl]methyl}cyclopentanamine
1019579-79-3 95%+
1g
$592 2023-01-20
Enamine
EN300-69565-0.05g
N-{[2-(trifluoromethoxy)phenyl]methyl}cyclopentanamine
1019579-79-3 95%
0.05g
$84.0 2023-06-13
Enamine
EN300-69565-0.1g
N-{[2-(trifluoromethoxy)phenyl]methyl}cyclopentanamine
1019579-79-3 95%
0.1g
$124.0 2023-06-13
Enamine
EN300-69565-0.25g
N-{[2-(trifluoromethoxy)phenyl]methyl}cyclopentanamine
1019579-79-3 95%
0.25g
$178.0 2023-06-13
Enamine
EN300-69565-0.5g
N-{[2-(trifluoromethoxy)phenyl]methyl}cyclopentanamine
1019579-79-3 95%
0.5g
$331.0 2023-06-13

Additional information on N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine

Professional Introduction to N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine (CAS No. 1019579-79-3)

N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine (CAS No. 1019579-79-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, combines a cyclopentanamine moiety with a trifluoromethoxy substituted phenyl group, making it a promising candidate for various biochemical applications.

The< strong>N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine molecule exhibits a high degree of molecular complexity, which is reflected in its intricate stereochemistry and electronic properties. The presence of the trifluoromethoxy group not only influences the compound's solubility and metabolic stability but also enhances its binding affinity to specific biological targets. This feature has made it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The< strong>N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine, with its unique pharmacophoric features, has been extensively studied for its potential to interact with key enzymes and receptors involved in these pathologies. For instance, preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases and proteases, which are critical players in cancer progression.

The structural design of N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine allows for fine-tuning of its pharmacological properties through structural modifications. Researchers have explored various derivatives of this compound to optimize its binding affinity, selectivity, and pharmacokinetic profiles. These efforts have led to the identification of several potent analogs with improved therapeutic potential. The< strong>cyclopentanamine core, in particular, has been recognized for its ability to enhance oral bioavailability and metabolic stability, making it an ideal candidate for further development into clinical candidates.

The< strong>trifluoromethoxy group in the phenyl ring contributes significantly to the compound's overall activity by modulating electronic effects and hydrogen bonding interactions. This moiety has been widely employed in medicinal chemistry due to its ability to improve binding affinity and reduce metabolic degradation. The combination of these features makes N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine a versatile tool for investigating the mechanisms of various diseases and developing new therapeutic strategies.

In the realm of drug discovery, computational modeling and high-throughput screening have played pivotal roles in identifying promising candidates like N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine. Advanced computational techniques have been used to predict the binding modes of this compound with target proteins, providing valuable insights into its mechanism of action. These studies have not only accelerated the drug discovery process but also provided a deeper understanding of the structural requirements for effective biological activity.

The< strong>cyclopentanamine moiety in this compound has been particularly interesting for its role in modulating central nervous system (CNS) activity. Several analogs derived from this scaffold have shown potential as therapeutic agents for neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier and interact with CNS-specific targets makes them valuable candidates for further investigation.

In conclusion, N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.